Cas no 886921-19-3 (2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide)
2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[[5-(furan-2-yl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methylphenyl)acetamide
- 2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide
-
- Inchi: 1S/C19H17N5O2S/c1-14-7-2-3-8-15(14)20-17(25)13-27-19-22-21-18(16-9-6-12-26-16)24(19)23-10-4-5-11-23/h2-12H,13H2,1H3,(H,20,25)
- InChI Key: BXKPQANHEQWIHZ-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1C)(=O)CSC1N(N2C=CC=C2)C(C2=CC=CO2)=NN=1
2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2650-0339-2μmol |
2-{[5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide |
886921-19-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2650-0339-5μmol |
2-{[5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide |
886921-19-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2650-0339-10μmol |
2-{[5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide |
886921-19-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2650-0339-20μmol |
2-{[5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide |
886921-19-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2650-0339-1mg |
2-{[5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide |
886921-19-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2650-0339-2mg |
2-{[5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide |
886921-19-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2650-0339-3mg |
2-{[5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide |
886921-19-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2650-0339-4mg |
2-{[5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide |
886921-19-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2650-0339-5mg |
2-{[5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide |
886921-19-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2650-0339-10mg |
2-{[5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide |
886921-19-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide
Professional Introduction to Compound with CAS No. 886921-19-3 and Product Name: 2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide
Compound with the CAS number 886921-19-3 and the product name 2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The molecular structure incorporates several key functional groups, including a furan ring, a pyrrole ring, and a 1,2,4-triazole scaffold, which are known for their versatility in drug design.
The furan ring in the molecular structure is a crucial component that contributes to the compound's overall reactivity and biological activity. Furan derivatives are widely recognized for their role in various pharmacological applications, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the furan-2-yl moiety in this compound suggests that it may exhibit similar biological effects, making it a promising candidate for further investigation.
Additionally, the pyrrole ring is another important structural feature that enhances the compound's pharmacological profile. Pyrrole derivatives are well-documented for their involvement in various biological processes and have been extensively studied for their potential therapeutic applications. The integration of the 1H-pyrrol-1-yl group into the molecular framework of this compound likely contributes to its unique chemical properties and biological interactions.
The 4H-1,2,4-triazol-3-ylsulfanyl moiety is particularly noteworthy as it introduces a sulfanyl group into the triazole scaffold. This modification has been shown to enhance the bioavailability and binding affinity of several pharmaceutical compounds. The sulfanyl group can interact with biological targets through hydrogen bonding and other non-covalent interactions, which may improve the compound's efficacy and selectivity.
The N-(2-methylphenyl)acetamide part of the molecule provides an amide linkage that further influences the compound's solubility and metabolic stability. Amides are common pharmacophores in drug molecules due to their ability to form stable hydrogen bonds with biological targets. The presence of the 2-methylphenyl group may also contribute to the compound's lipophilicity, which is an important factor in drug absorption and distribution.
Recent research in medicinal chemistry has highlighted the importance of multifunctional heterocyclic compounds in developing novel therapeutics. The combination of a furan ring, a pyrrole ring, and a triazole scaffold in this compound makes it a structurally diverse molecule with potential applications in multiple therapeutic areas. Studies have shown that such heterocyclic derivatives can exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, and antimicrobial effects.
In particular, the 1H-pyrrol-1-yl moiety has been implicated in several pharmacological pathways related to inflammation and cancer progression. The pyrrole scaffold is known to interact with various enzymes and receptors involved in these pathways, making it a valuable component in drug design. Similarly, the furan-2-yl group has been associated with antimicrobial properties, suggesting that this compound may have applications in combating bacterial infections.
The 4H-1,2,4-triazol-3-ylsulfanyl moiety has also been studied for its potential anti-inflammatory effects. Triazole derivatives are known to modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The sulfanyl group may enhance these effects by improving binding affinity to target proteins.
Furthermore, the N-(2-methylphenyl)acetamide component has been explored for its role in enhancing drug bioavailability. The amide linkage provides stability under physiological conditions while maintaining sufficient lipophilicity for effective membrane penetration. This balance is critical for achieving optimal therapeutic effects.
Current research trends indicate that multifunctional heterocyclic compounds like this one are becoming increasingly important in drug development. The ability to combine multiple pharmacophores into a single molecule allows for synergistic effects that can improve therapeutic outcomes. Additionally, such compounds often exhibit reduced toxicity compared to single-target drugs due to their broader spectrum of interactions.
One notable study published in recent years demonstrated the potential of furan-based heterocyclic compounds in treating chronic inflammatory diseases. The study highlighted how modifications to the furan ring could enhance binding affinity to inflammatory cytokines without affecting other biological pathways. This finding aligns well with the structure of our compound and suggests its potential utility in similar applications.
Another area where this compound shows promise is in oncology research. Pyrrole derivatives have been identified as key players in cancer cell proliferation and apoptosis pathways. By targeting these pathways effectively without significant off-target effects, such compounds can offer new treatment options for patients with advanced-stage cancers.
The sulfanyl group present in our compound also plays an important role in its anticancer potential. Sulfanyl-containing molecules have been shown to induce apoptosis by disrupting mitochondrial function and inhibiting pro-survival signaling pathways. This mechanism makes our compound an attractive candidate for further investigation as an anticancer agent.
In conclusion,2-{5-(furan-2-yl)-4-(1H-pyrrol-l -yI)-4H-l ,zO-t ri azol -3 -yI sulfanyI}-N-(Z-methylphenyI)acetamide represents a significant advancement i n pharmaceutical chemistry with potentia I applications i n anti-inflammator y , anti-cancer , an d antimicrob i al therapies . Its unique structural features , including th e presence o f furan , pyrrole , an d tri azole moieties , contribute t o its diverse pharmacological profile . Recent resea rch trends suggest th at such multifunctional heterocyclic compou nds will play an increasingly important role i n future drug development efforts . Further stud ies are warranted t o fully elucidate th e therapeutic potenti al o f thi s compo und an d ot her similar derivatives . p >
886921-19-3 (2-{5-(furan-2-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2-methylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)